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Cat. No.: B087044 Get Quote

A Comparative Guide to Anthraquinone and Azo
Disperse Dyes for Polyester
For Researchers, Scientists, and Drug Development Professionals: An Objective Performance

Analysis

This guide provides a detailed comparison of the performance characteristics of 1,5-Diamino-
4,8-dihydroxyanthraquinone, also known as C.I. Disperse Violet 28, against other prominent

anthraquinone and azo-based disperse dyes when applied to polyester fabrics. The evaluation

focuses on key performance indicators crucial for textile and materials science applications,

including color fastness, and color yield. This document aims to furnish researchers and

scientists with objective data to facilitate informed decisions in material selection and

experimental design.

Chemical Identity of Compared Disperse Dyes
For clarity and precise comparison, the chemical identities of the disperse dyes discussed in

this guide are provided below. The selection includes anthraquinone dyes with varying hues

and an example of a widely used monoazo red dye to provide a broader comparative context.
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Quantitative Performance Data
The following table summarizes the key fastness properties of the selected disperse dyes on

polyester. The ratings are based on standardized testing protocols, with higher numbers

indicating superior performance.
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Dye
Light Fastness
(Xenon Arc, ISO
105-B02) (1-8 scale)

Wash Fastness
(Color Change, ISO
105-C06) (1-5 scale)

Sublimation
Fastness (Staining,
ISO 105-P01) (1-5
scale)

Disperse Violet 28 7[1] 5[1] 2-3[1]

Disperse Red 11 5[2] 4-5[2] 3[2]

Disperse Red 60 6-7[3] 4-5[3] 4-5[3]

Disperse Red 354 4[3] 4[3] 3-4[3]

Analysis of Performance Data
The performance data reveals distinct profiles for each dye class. Anthraquinone dyes, such as

Disperse Violet 28 and Disperse Red 60, generally exhibit very good to excellent light fastness,

making them suitable for applications requiring high durability against photodegradation, such

as automotive textiles and outdoor fabrics.[3][4] Disperse Red 11 presents a balanced profile

with good light fastness and very good wash fastness.[2]

A significant consideration for anthraquinone dyes is their sublimation fastness. Disperse Violet

28, for instance, shows poorer sublimation fastness, which could be a limitation in processes

involving high temperatures.[1][5] In contrast, Disperse Red 60 offers excellent sublimation

fastness.[3]

Monoazo dyes, represented here by Disperse Red 354, can provide strong, vibrant shades but

often have lower light fastness compared to their anthraquinone counterparts.[3][6] The

selection between these dye classes, therefore, involves a trade-off between shade, light

fastness, and sublimation fastness, dictated by the end-use requirements of the dyed polyester

material.

Experimental Protocols
The performance data presented is based on standardized testing methodologies to ensure

comparability and reproducibility. The following are detailed protocols for the key experiments

cited.
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High-Temperature Polyester Dyeing Protocol
This method is a standard procedure for applying disperse dyes to polyester fabrics.[2][7]

Preparation of the Dyebath: A dyebath is prepared with the disperse dye, a dispersing agent

(e.g., a lignosulfonate-based or naphthalene sulfonate condensate product at a

concentration of 0.5 - 1.0 g/L), and water. The pH is adjusted to an acidic range of 4.5-5.5

using acetic acid.[2][8]

Dyeing Process: The polyester fabric is introduced into the dyebath at approximately 60°C.

The temperature is then gradually raised to 130°C and maintained for 30-60 minutes to allow

for dye diffusion and fixation within the polyester fibers.[2][8]

Rinsing and Reduction Clearing: After dyeing, the fabric is cooled, rinsed, and subjected to a

reduction clearing process. This step involves treating the fabric with a solution of sodium

hydrosulfite and caustic soda to remove unfixed dye from the surface, thereby improving

wash fastness.[9]

Final Steps: The fabric is then thoroughly rinsed and dried.

Light Fastness Test (ISO 105-B02)
This method determines the resistance of a textile's color to an artificial light source that

simulates natural daylight.[10][11][12]

Apparatus: A xenon arc lamp is used as the light source.[10]

Procedure: A specimen of the dyed polyester is exposed to the light from the xenon arc lamp

under controlled conditions of temperature and humidity. Simultaneously, a set of blue wool

standards with known lightfastness ratings (1-8) are also exposed. The change in color of the

test specimen is periodically compared to the changes in the blue wool standards. The light

fastness rating is the number of the blue wool standard that shows a similar degree of

fading.[10][11]

Wash Fastness Test (ISO 105-C06 / AATCC 61)
This test evaluates a fabric's resistance to color change and staining of other fabrics during

laundering.[13][14][15]
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Apparatus: A launder-ometer or similar washing machine, stainless steel balls for mechanical

action, a multifiber adjacent fabric (containing strips of various fibers like cotton, wool,

polyester, etc.), and grey scales for assessing color change and staining.[2]

Procedure: A specimen of the dyed textile is stitched together with the multifiber adjacent

fabric. This composite sample is then agitated in a stainless steel container with a

standardized soap solution and stainless steel balls at a specified temperature (e.g., 49°C for

AATCC 61 2A) for a set duration (e.g., 45 minutes).[13][15] After washing, the sample is

rinsed and dried. The color change of the dyed specimen and the degree of staining on each

fiber of the multifiber strip are assessed using the respective grey scales.[2]

Sublimation Fastness Test (ISO 105-P01)
This method assesses the resistance of the color of textiles to sublimation, which is crucial for

disperse dyes on polyester, especially during high-temperature finishing processes.[16][17][18]

Apparatus: A heat press or a specialized sublimation fastness tester.[16][19]

Procedure: A specimen of the dyed textile is placed between two pieces of undyed polyester

fabric. This composite sample is then subjected to a specified temperature (e.g., 180°C,

200°C, or 220°C) and pressure for a set time (e.g., 30 seconds).[16][17] After heating and

cooling, the degree of staining on the undyed polyester fabrics is assessed using the grey

scale for staining.[19]

Measurement of Color Yield (K/S Value)
The color yield on the fabric surface is quantitatively assessed by measuring the K/S value

using a spectrophotometer. The Kubelka-Munk equation is employed for this calculation.[20]

[21]

Equation: K/S = (1-R)² / 2R

Where R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of

maximum absorption.

K is the absorption coefficient.

S is the scattering coefficient.
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A higher K/S value indicates a greater color yield on the fabric.[20]

Visualizations
The following diagrams illustrate the experimental workflow for polyester dyeing and a

classification of the compared disperse dyes.

Preparation

Dyeing Process Post-Treatment

Analysis

Dye Bath
Preparation

High-Temp
Dyeing

Polyester
Fabric

Cooling & Rinsing Reduction
Clearing

Final Rinse
& Dry

Fastness
Testing

Color Yield
(K/S)

Click to download full resolution via product page

Polyester Dyeing and Testing Workflow

Anthraquinone Dyes Azo Dyes

Disperse Dyes

Disperse Violet 28 Disperse Red 11 Disperse Red 60 Disperse Red 354

Click to download full resolution via product page

Classification of Compared Disperse Dyes
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[https://www.benchchem.com/product/b087044#1-5-diamino-4-8-dihydroxyanthraquinone-vs-
other-disperse-dyes-for-polyester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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